Cas no 30855-26-6 (Benzenesulfonylfluoride, 4-[(2-chloro-4-nitrophenoxy)methyl]-)

• Product Name: Benzenesulfonylfluoride, 4-[(2-chloro-4-nitrophenoxy)methyl]-
• CAS No: 30855-26-6
• MF: C₁₃H₉ClFNO₅S
• MW: 345.730664968491
• CID: 319197
• PubChem ID: 309768
• Update Time: 2025-04-19

Benzenesulfonylfluoride, 4-[(2-chloro-4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 4-[(2-chloro-4-nitrophenoxy)methyl]-
• 4-((2-Chloro-4-nitrophenoxy)methyl)benzene-1-sulfonyl fluoride
• NSC212206
• NSC-212206
• starbld0019453
• DTXSID70309517
• 30855-26-6

• Inchi： 1S/C13H9ClFNO5S/c14-12-7-10(16(17)18)3-6-13(12)21-8-9-1-4-11(5-2-9)22(15,19)20/h1-7H,8H2
• InChI Key： VLBDASJAUBBBEQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1C=CC(=CC=1)S(=O)(=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 344.98747
• Monoisotopic Mass: 344.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.512
• Boiling Point: 476°C at 760 mmHg
• Flash Point: 241.7°C
• Refractive Index: 1.594
• PSA: 86.51